Cas no 702706-14-7 (Boc-L-Lys(lauroyl)-OH)

• Product Name: Boc-L-Lys(lauroyl)-OH
• CAS No: 702706-14-7
• MF: C₂₃H₄₄N₂O₅
• MW: 428.605867385864
• CID: 6780279
• PubChem ID: 145707361
• Update Time: 2026-03-12

Boc-L-Lys(lauroyl)-OH Chemical and Physical Properties

Names and Identifiers

• 702706-14-7
• Boc-L-Lys(lauroyl)-OH
• (2S)-6-(dodecanoylamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid

• Inchi： 1S/C23H44N2O5/c1-5-6-7-8-9-10-11-12-13-17-20(26)24-18-15-14-16-19(21(27)28)25-22(29)30-23(2,3)4/h19H,5-18H2,1-4H3,(H,24,26)(H,25,29)(H,27,28)/t19-/m0/s1
• InChI Key： TZFSRFITTJGSJQ-IBGZPJMESA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCCNC(CCCCCCCCCCC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 428.32502251g/mol
• Monoisotopic Mass: 428.32502251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 105Ų

Additional information on Boc-L-Lys(lauroyl)-OH

Comprehensive Overview of Boc-L-Lys(lauroyl)-OH (CAS No. 702706-14-7): Properties, Applications, and Industry Trends

The chemical compound Boc-L-Lys(lauroyl)-OH (CAS No. 702706-14-7) is a specialized N-α-Boc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a lauroyl (C12) side chain attached to the lysine residue, makes it invaluable for modulating lipophilicity in drug design. This article explores its molecular characteristics, synthetic applications, and relevance to current trends like lipid-based drug delivery and peptide therapeutics.

Structurally, Boc-L-Lys(lauroyl)-OH combines the Boc (tert-butoxycarbonyl) protecting group with a lauroyl-modified lysine, offering both stability and tailored hydrophobicity. The CAS registry (702706-14-7) ensures precise identification, critical for regulatory compliance and literature searches. Researchers frequently employ this compound to engineer amphiphilic peptides, a hot topic in nanocarrier systems for mRNA vaccines and targeted cancer therapies.

In drug development, the lauroyl moiety enhances membrane permeability, addressing a key challenge in oral peptide bioavailability—a frequently searched topic in pharmaceutical forums. Recent studies highlight its role in GLP-1 analogs and antimicrobial peptides, aligning with growing interest in metabolic disorder treatments and antibiotic alternatives. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further boosts its utility.

From a commercial perspective, demand for Boc-L-Lys(lauroyl)-OH reflects broader trends in personalized medicine and bioconjugation technologies. Suppliers often highlight its ≥95% purity (HPLC) and strict storage conditions (2–8°C), details highly relevant to lab purchasers. Analytical techniques like LC-MS and NMR are essential for quality verification, as emphasized in recent USP/EP monograph updates.

Environmental and safety profiles are also noteworthy. Unlike some reactive intermediates, Boc-L-Lys(lauroyl)-OH is classified as non-hazardous under standard handling protocols, though proper PPE (gloves, goggles) is recommended. This aligns with industry shifts toward green chemistry and sustainable peptide synthesis—topics dominating 2024 conference agendas.

Future applications may exploit its lipidated peptide properties for vaccine adjuvants or cosmeceuticals, areas seeing exponential Google Scholar citations. As peptide APIs gain traction (e.g., semaglutide analogs), intermediates like CAS 702706-14-7 will remain pivotal. For researchers, coupling it with click chemistry or PEGylation offers exciting avenues, frequently queried in SciFinder and Reaxys databases.